Cas no 52980-10-6 (6-Amino-4-oxo-1,4-dihydroquinoline-2-carboxylic acid)

• Product Name: 6-Amino-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
• CAS No: 52980-10-6
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 1019984
• PubChem ID: 11820221
• Update Time: 2025-05-20

6-Amino-4-oxo-1,4-dihydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
• 2-Quinolinecarboxylicacid,6-amino-1,4-dihydro-4-oxo-(9CI)
• 6-amino-4-oxo-1H-quinoline-2-carboxylic acid
• CS-0088007
• 6-amino-4-hydroxy-quinoline-2-carboxylic acid
• DB-271262
• CHEMBL139216
• SCHEMBL2907367
• 2-Quinolinecarboxylic acid, 6-amino-1,4-dihydro-4-oxo-
• SB69387
• 6-Amino-4-oxo-1,4-dihydro-quinoline-2-carboxylic acid
• BDBM50029496
• 6-Amino-4-oxo-1,4-dihydroquinoline-2-carboxylicacid
• SB70909
• 52980-10-6
• G11727
• DB-271261
• 2-Quinolinecarboxylicacid,6-amino-4-hydroxy-(9CI)
• 708258-08-6
• 6-Amino-4-hydroxyquinoline-2-carboxylic acid
• 2-QUINOLINECARBOXYLIC ACID, 6-AMINO-4-HYDROXY-

• Inchi： 1S/C10H8N2O3/c11-5-1-2-7-6(3-5)9(13)4-8(12-7)10(14)15/h1-4H,11H2,(H,12,13)(H,14,15)
• InChI Key： QZEFSCNILAKRAL-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)NC2C=CC(=CC=21)N

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Amino-4-oxo-1,4-dihydroquinoline-2-carboxylic acid

6-Amino-4-Oxo-1,4-Dihydroquinoline-2-Carboxylic Acid: A Comprehensive Overview

The compound 6-Amino-4-Oxo-1,4-Dihydroquinoline-2-Carboxylic Acid (CAS No: 52980-10-6) is a structurally unique organic molecule belonging to the quinoline derivative family. Quinoline derivatives have long been of interest in the fields of pharmacology, organic chemistry, and materials science due to their diverse biological activities and structural versatility. This specific compound has garnered attention for its potential applications in drug discovery, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents.

6-Amino-4-Oxo-1,4-Dihydroquinoline-2-Carboxylic Acid is characterized by its core quinoline structure, which consists of a benzene ring fused with a pyridine ring. The presence of an amino group at position 6 and a carboxylic acid group at position 2 introduces significant functional diversity to the molecule. Additionally, the keto group at position 4 further enhances its reactivity and biological potential. These functional groups make the compound highly amenable to various chemical modifications, enabling researchers to explore its therapeutic potential through structural optimization.

Recent studies have highlighted the antimicrobial properties of 6-Amino-4-Oxo-1,4-Dihydroquinoline-2-Carboxylic Acid, particularly against gram-positive and gram-negative bacteria. Researchers have reported that this compound exhibits potent activity against pathogens such as *Escherichia coli* and *Staphylococcus aureus*. The mechanism of action appears to involve interference with bacterial cell wall synthesis and disruption of membrane integrity. These findings underscore its potential as a lead compound for developing novel antibiotics, especially in light of the growing threat of antibiotic resistance.

In addition to its antimicrobial properties, 6-Amino-4-Oxo-1,4-Dihydroquinoline-2-Carboxylic Acid has shown promising anti-inflammatory activity in preclinical models. Studies have demonstrated that the compound inhibits key inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO) production. This suggests its potential utility in treating inflammatory diseases such as arthritis, inflammatory bowel disease, and cardiovascular disorders. Furthermore, its ability to modulate oxidative stress pathways indicates a broader role in protecting cells from oxidative damage.

The anticancer potential of 6-Amino-4-Oxo-1,4-Dihydroquinoline-2-Carboxylic Acid has also been explored extensively. Research has shown that this compound induces apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancers. Additionally, the compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, making it a promising candidate for targeted cancer therapy.

From a synthetic perspective, 6-Amino-4-Oxo-1,4-Dihydroquinoline-2-Carboxylic Acid can be synthesized via several routes, including condensation reactions and cyclization processes. One common approach involves the reaction of o-aminoacetophenone with appropriate reagents to form the quinoline skeleton followed by further functionalization to introduce the carboxylic acid group. The synthesis is highly efficient and scalable, making it suitable for large-scale production if required.

Moreover, 6-Amino-4-Oxo-1,4-Dihydroquinoline-2-Carboxylic Acid has been investigated for its role as a drug delivery agent due to its ability to form stable complexes with metal ions such as zinc and copper. These metal complexes have shown enhanced pharmacokinetic properties compared to the free ligand, suggesting their potential use in targeted drug delivery systems.

In terms of structural modifications, researchers have explored various analogs of 6-Amino-4-Oxo-1,4-Dihydroquinoline-2-Carboxylic Acid by substituting different groups at various positions on the quinoline ring. These modifications have led to compounds with improved solubility, bioavailability, and efficacy. For example, substitution at position 7 with electron-donating groups has been shown to enhance antibacterial activity while maintaining low toxicity.

The toxicological profile of 6-Amino